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Compound of Interest

Compound Name: cGAMP disodium

Cat. No.: B15286694

Technical Support Center: cGAMP Disodium

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with cGAMP
disodium salt, focusing on solubility issues in aqueous solutions.

Frequently Asked Questions (FAQSs)

Q1: What is the expected solubility of cGAMP disodium salt in water?

Al: cGAMP disodium salt is generally considered to have good solubility in water.[1][2][3]
Published solubility values vary, but typically range from >7.56 mg/mL to as high as 100
mg/mL.[1][4][5] Some suppliers also report solubility in molar concentrations, such as up to 10
mM or greater than 5 mM.

Q2: In which common laboratory solvents is cGAMP disodium salt insoluble?

A2: cGAMP disodium salt is reported to be insoluble in ethanol and dimethyl sulfoxide
(DMSO).[1][2][3] However, there are conflicting reports regarding its solubility in DMSO, with
some sources indicating it is soluble at high concentrations (e.g., 50 mg/mL) and others stating
it is insoluble or only slightly soluble (<1 mg/mL).[4][5][6] Given this discrepancy, it is
recommended to use water or aqueous buffers as the primary solvent.

Q3: How should | store cGAMP disodium salt?
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A3: Lyophilized cGAMP disodium salt should be stored at -20°C.[1][2][3] Once reconstituted in
an aqueous solution, it is recommended to aliquot the solution and store it at -20°C for up to
one month or at -80°C for up to six months.[4][7][8] It is crucial to avoid repeated freeze-thaw
cycles to maintain the integrity of the compound.[4][7]

Q4: Is cGAMP disodium salt cell-permeable?

A4: cGAMP is generally not considered to be cell-permeable. To activate the intracellular
STING pathway, it often needs to be introduced into cells through methods like electroporation,
transfection reagents, or cell permeabilization agents such as digitonin.[9][10] However, some
cell types may possess active transporters that can facilitate its uptake.[9]

Troubleshooting Guide
Issue 1: cGAMP disodium salt is not dissolving completely in water.

» Possible Cause: The concentration you are trying to achieve may exceed its solubility limit
under your specific experimental conditions.

e Troubleshooting Steps:

o

Increase Solvent Volume: Add more solvent to decrease the concentration.

o Gentle Heating: Gently warm the solution (e.g., to 37°C) to aid dissolution. Avoid
excessive heat, which could degrade the compound.

o Sonication: Use a sonicator to help break up any aggregates and facilitate dissolution.[7]

o pH Adjustment: The pH of the solution can influence the solubility of salts of weak acids.
[11] While specific data for cGAMP disodium is limited, ensuring the water is neutral to
slightly basic may be beneficial.

Issue 2: The cGAMP disodium solution appears cloudy or has precipitates after storage.

o Possible Cause: The compound may have precipitated out of solution during storage,
especially at lower temperatures.

e Troubleshooting Steps:
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o Equilibrate to Room Temperature: Allow the solution to warm to room temperature.[8]
o Vortex/Mix Thoroughly: Vortex or mix the solution to see if the precipitate redissolves.

o Gentle Heating/Sonication: As with initial dissolution, gentle warming or sonication can be
used to redissolve the precipitate.[7]

o Filter Sterilization: If the solution needs to be sterile and contains particulate matter that
will not redissolve, it can be filtered through a 0.22 um filter. However, be aware that this
may remove some of the active compounds if it is not fully dissolved.

Data Presentation

Table 1: Reported Solubility of cGAMP Disodium Salt in Aqueous Solutions

Solvent Reported Solubility Source(s)
Water =>7.56 mg/mL [1112][3]
Water 10 mg/mL [4]

Water 100 mg/mL [5]

Water Soluble to 10 mM

Water and Aqueous Buffers >>5mM

Table 2: Storage Recommendations for cGAMP Disodium Salt

Storage .
Form Duration Source(s)
Temperature
Lyophilized Powder -20°C Up to 24 months [4]
Aqueous Solution -20°C Up to 1 month [4107118]
Aqueous Solution -80°C Up to 6 months [7]
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Experimental Protocols

Protocol 1: Reconstitution of Lyophilized cGAMP Disodium Salt

o Pre-weighing (if necessary): If not using a pre-aliquoted vial, carefully weigh the desired
amount of lyophilized cGAMP disodium salt in a sterile microcentrifuge tube.

e Solvent Addition: Add the appropriate volume of sterile, nuclease-free water or a suitable
aqueous buffer (e.g., PBS) to the vial or tube to achieve the desired stock concentration.

o Dissolution: Gently vortex or pipette the solution up and down to dissolve the powder.

» Assisted Dissolution (if needed): If the compound does not readily dissolve, sonicate the
solution for short intervals or gently warm it until the solution is clear.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes.

o Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.
Protocol 2: Introduction of cGAMP into Cultured Cells using Digitonin Permeabilization

This is a general protocol and may require optimization for specific cell types and experimental
conditions.

o Cell Seeding: Seed cells in an appropriate culture plate and grow to the desired confluency.
o Preparation of Reagents:

o Prepare a stock solution of cGAMP disodium salt in nuclease-free water as described in
Protocol 1.

o Prepare a digitonin permeabilization buffer (e.g., 10 pg/mL digitonin in a suitable buffer
such as HEPES-buffered saline with physiological concentrations of salts and ATP/GTP).
[13]

o Cell Washing: Gently wash the cells once with a sterile, serum-free medium or buffer.
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o Permeabilization and Stimulation:
o Aspirate the wash solution.

o Add the digitonin permeabilization buffer containing the desired final concentration of
cGAMP to the cells.

o Incubate for a short period (e.g., 30 minutes) at 37°C.[13]
e Post-Stimulation:

o Aspirate the permeabilization buffer.

o Wash the cells once with a complete culture medium.

o Add fresh complete culture medium and incubate for the desired experimental duration

before downstream analysis.

Visualizations

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.selleckchem.com/datasheet/2-3-cgamp-S790402-DataSheet.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15286694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

CcGAS-STING Signaling Pathway

Cytosol

Cytosolic dsDNA

synthesizes

cGAMP

binds & activates

recruits & activates

hosphorylates

dimerizes

p-IRF3 (dimer)

1
indulces transcription

! Nucleus

Type | Interferons (e.g., IFN-B)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b15286694?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15286694?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Caption: The cGAS-STING signaling pathway, a key component of the innate immune
response.

cGAMP Disodium Dissolution Troubleshooting
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Caption: A workflow for troubleshooting cGAMP disodium salt dissolution issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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